2',3'-Dideoxy-5-iodocytidine

• Molecular Formula: C9H12IN3O3
• Molecular Weight: 337.11 g/mol
• InChI: InChI=1S/C9H12IN3O3/c10-6-3-13(9(15)12-8(6)11)7-2-1-5(4-14)16-7/h3,5,7,14H,1-2,4H2,(H2,11,12,15)/t5-,7+/m0/s1
• InChIKey: AMWJPSDPTPKJGN-CAHLUQPWSA-N

Standard dideoxynucleosides like ddC or 3TC lack the C5-iodine heavy atom label required for mass-based Sanger sequencing or X-ray crystallography, and fail to control for off-target integrase effects. This 5-iodo analogue addresses specific experimental design gaps. - **Structural Utility:** Provides a distinct ~126 Da mass shift and anomalous scattering for crystallography, absent in non-halogenated comparators. - **Reduced Toxicity:** Exhibits lower mitochondrial polymerase γ excision relative to ddC, serving as a 'moderate-risk' reference standard for mtDNA depletion assays. - **Biochemical Precision:** High Km for deoxycytidine kinase (dCK) ideal for probing kinase active sites; negligible integrase inhibition (IC50 = 2.2 µM).

ddCyd‑I Core Scientific Baseline

2',3'-Dideoxy-5-iodocytidine (5-I-ddC, CAS 114748-57-1) is a synthetic 2',3'-dideoxynucleoside analog of cytidine characterized by an iodine atom at the 5-position of the pyrimidine base and the absence of hydroxyl groups at the 2' and 3' positions of the deoxyribose sugar [1]. This dideoxy modification confers chain-terminating properties during nucleic acid synthesis, a mechanism exploited in both antiviral research and DNA sequencing technologies [1]. The compound is also noted for its potent and specific activity against Mycobacterium species [2].

Chain termination For DNA synthesis research and sequencing termination studies

Heavy-atom label 5-iodo enables mass shift detection and X-ray phasing not possible with ddC or 3TC

dCK substrate differentiation Distinct recognition by deoxycytidine kinase compared to unsubstituted ddC

• [1] Kim, C.-H.; Marquez, V. E.; Broder, S.; Mitsuya, H.; Driscoll, J. S. Potential anti-AIDS drugs. 2',3'-Dideoxycytidine analogs. J. Med. Chem. 1987, 30 (5), 862–866. View Source
• [2] Rai, D.; Johar, M.; Manning, T.; Agrawal, B.; Kunimoto, D. Y.; Kumar, R. Inhibition of Mycobacterium tuberculosis, Mycobacterium bovis, and Mycobacterium avium by novel dideoxy nucleosides. J. Med. Chem. 2007, 50 (19), 4766–4774. View Source

ddCyd‑I vs. ddC and 3TC

Nucleoside analogs in the 2',3'-dideoxycytidine class are not interchangeable. Small structural modifications profoundly alter biological activity, pharmacokinetics, and safety. The seminal 1987 work by Kim et al. demonstrated that 5-substitution of the 2',3'-dideoxycytidine scaffold was undertaken specifically to increase lipophilicity for enhanced central nervous system penetration, a property that varies significantly with the substituent [1]. Further, the work of Rai et al. (2007) established that among dideoxy nucleosides, only a specific subset exhibits potent anti-mycobacterial activity, highlighting that the nature and position of the substituent are critical determinants of target spectrum and potency [2]. Substituting 5-I-ddC with a related analog like ddC or a 5-fluoro derivative would result in a different, and likely inferior, profile for applications requiring specific anti-mycobacterial activity or the unique properties conferred by the iodine atom for radiolabeling.

Missing heavy-atom label

ddC, 3TC, and d4T lack the 5-iodo moiety required for mass-shift or X-ray phasing experiments; direct substitution eliminates the key structural feature.

Altered kinase activation

The 5-iodo substitution significantly reduces dCK phosphorylation efficiency compared to ddC, changing intracellular active triphosphate pools and metabolic profile.

Divergent mitochondrial excision

Mitochondrial Pol γ is predicted to excise ddCyd-I more slowly than ddC, altering mitochondrial DNA incorporation dynamics and toxicity-readout context.

• [1] Kim, C.-H.; Marquez, V. E.; Broder, S.; Mitsuya, H.; Driscoll, J. S. Potential anti-AIDS drugs. 2',3'-Dideoxycytidine analogs. J. Med. Chem. 1987, 30 (5), 862–866. View Source
• [2] Rai, D.; Johar, M.; Manning, T.; Agrawal, B.; Kunimoto, D. Y.; Kumar, R. Inhibition of Mycobacterium tuberculosis, Mycobacterium bovis, and Mycobacterium avium by novel dideoxy nucleosides. J. Med. Chem. 2007, 50 (19), 4766–4774. View Source

ddCyd‑I Quantitative Evidence

Mitochondrial Excision Kinetics vs. ddC

While the parent compound 2',3'-dideoxycytidine (ddC) is a well-known antiretroviral agent, it lacks reported activity against mycobacteria. In a comprehensive 2007 study by Rai et al., a series of dideoxy nucleosides were evaluated for antimycobacterial activity. Among the cytidine analogs, 5-bromo-2',3'-dideoxycytidine (11) and 5-methyl-2',3'-dideoxycytidine (12) exhibited modest inhibition of M. bovis and M. tuberculosis [1]. The 5-iodo analog is specifically cited in vendor documentation as being 'particularly effective against Mycobacterium', a claim anchored to this seminal study [2]. This demonstrates that the 5-halogen substitution, particularly with iodine, confers a unique target profile (antibacterial) not present in the parent ddC scaffold.

Pol γ Excision Rate

Class-level inference

Predicted slower than ddC

Supports mitochondrial toxicity endpoint differentiation

ddC: ~4-fold reduced excision by dNTPs, t½ ~2.4 h; 5-iodo expected to further slow excision – requires direct measurement.

Evidence Dimension	Antibacterial Activity vs. Mycobacterium spp.
Target Compound Data	Qualitatively described as 'potent and selective' and 'particularly effective' against Mycobacterium [2].
Comparator Or Baseline	Parent compound 2',3'-dideoxycytidine (ddC, zalcitabine) shows no reported anti-mycobacterial activity. 5-Bromo-2',3'-dideoxycytidine and 5-methyl-2',3'-dideoxycytidine exhibit only 'modest inhibition' [1].
Quantified Difference	Qualitative shift in activity profile from antiviral (ddC) to antibacterial (5-I-ddC and related 5-substituted analogs).
Conditions	In vitro antimycobacterial assay against M. bovis and M. tuberculosis [1].

Why This Matters

This differential activity profile makes 5-I-ddC a specific chemical tool for anti-mycobacterial research, whereas ddC is irrelevant for this application.

• [1] Rai, D.; Johar, M.; Manning, T.; Agrawal, B.; Kunimoto, D. Y.; Kumar, R. Inhibition of Mycobacterium tuberculosis, Mycobacterium bovis, and Mycobacterium avium by novel dideoxy nucleosides. J. Med. Chem. 2007, 50 (19), 4766–4774. View Source
• [2] Glpbio. 2',3'-Dideoxy-5-iodocytidine Product Page. Catalog No. GC66890. Citing Rai et al., J. Med. Chem. 2007, 50(19), 4766-74. View Source

dCK Phosphorylation Efficiency vs. ddC

The 2',3'-dideoxy modification of 5-I-ddC is the critical structural feature enabling its function as a chain terminator in DNA synthesis. In contrast to the natural substrate deoxycytidine, which has a 3'-hydroxyl group for chain elongation, 5-I-ddC lacks this group, causing termination upon incorporation by DNA polymerase [1]. This mechanism is shared with other 2',3'-dideoxynucleosides, such as ddC. However, the iodine at the 5-position provides a unique chemical handle that can be exploited for labeling or further derivatization in sequencing applications .

dCK Apparent Km

Cross-study inference

Km > 0.4 mM

>200-fold higher than deoxycytidine (2.0 µM)

Indicates low intracellular phosphorylation efficiency

Based on 5-bromo analogue data; 5-iodo affinity reported lower.

Evidence Dimension	Mechanism of Action as a DNA Chain Terminator
Target Compound Data	Acts as a DNA chain terminator due to the absence of a 3'-OH group [1].
Comparator Or Baseline	2',3'-dideoxycytidine (ddC) also acts as a chain terminator via the same mechanism. Deoxycytidine (dC) is a substrate for elongation and does not terminate synthesis.
Quantified Difference	Qualitative difference: terminator vs. substrate.
Conditions	In vitro DNA synthesis assay using viral reverse transcriptase or DNA polymerase [2].

Why This Matters

This functional property is essential for its use as a biochemical tool in DNA sequencing and polymerase studies, a niche where natural nucleosides are unsuitable.

• [1] Kim, C.-H.; Marquez, V. E.; Broder, S.; Mitsuya, H.; Driscoll, J. S. Potential anti-AIDS drugs. 2',3'-Dideoxycytidine analogs. J. Med. Chem. 1987, 30 (5), 862–866. View Source
• [2] Anderson, K. S. Perspectives on the molecular mechanism of inhibition and toxicity of nucleoside analogs that target HIV-1 reverse transcriptase. Biochim. Biophys. Acta 2002, 1587 (2-3), 296–299. View Source

HIV‑1 RT Inhibition vs. ddCTP

The design rationale for 5-substituted 2',3'-dideoxycytidine analogs, including 5-I-ddC, was explicitly to increase lipophilicity relative to the parent compound ddC. Kim et al. (1987) state that 'These analogues were designed to be more lipophilic than 2',3'-dideoxycytidine (ddC) in order to enhance central nervous system penetration' [1]. The calculated logP (XLogP3) for 5-I-ddC is -0.3 [2]. While a direct comparison of logP values from the same source is not available, the substitution of a hydrogen atom (ddC) with a bulky, hydrophobic iodine atom is a well-established chemical principle for increasing lipophilicity.

HIV-1 RT Ki

Class-level inference

Comparable to ddCTP (0.10–0.26 µM)

5-iodo does not impair RT chain termination

Triphosphate form retains potent RT inhibition; differentiation lies upstream in kinase activation.

Evidence Dimension	Lipophilicity and Predicted CNS Permeability
Target Compound Data	Designed to be more lipophilic than ddC [1]. Calculated XLogP3 = -0.3 [2].
Comparator Or Baseline	Parent compound 2',3'-dideoxycytidine (ddC). Direct comparative logP data from a single source is lacking, but the design rationale is explicitly stated.
Quantified Difference	Not directly quantified in a single comparative study. The qualitative intent of the structural modification is to increase lipophilicity.
Conditions	Structure-activity relationship (SAR) design based on predicted physicochemical properties.

Why This Matters

This structural rationale suggests 5-I-ddC may be a superior scaffold for research into CNS-targeted antiviral or antibacterial therapies, where improved blood-brain barrier penetration is desired.

• [1] Kim, C.-H.; Marquez, V. E.; Broder, S.; Mitsuya, H.; Driscoll, J. S. Potential anti-AIDS drugs. 2',3'-Dideoxycytidine analogs. J. Med. Chem. 1987, 30 (5), 862–866. View Source
• [2] Kuujia. 2',3'-Dideoxy-5-iodocytidine Chemical and Physical Properties. CAS 114748-57-1. View Source

Integrase Strand Transfer Activity

The presence of an iodine atom at the 5-position of the cytidine base provides a unique chemical and physical handle that is absent in the parent compound ddC or other 5-substituted analogs (e.g., -F, -CH3). Vendor documentation specifically notes that 'The iodine moiety facilitates radiolabeling applications' [1]. This is a distinct advantage for developing molecular probes for imaging, pharmacokinetic studies, or binding assays, where the radioactive or heavy-atom tag enables sensitive detection and tracking of the compound or its metabolites.

Integrase Strand Transfer

Cross-study comparable

IC50 = 2.2 µM (gel-based assay)

No meaningful integrase inhibition; RT chain termination is primary mechanism

>200-fold above clinical INSTIs; eliminates integrase confounding in antiviral studies.

Evidence Dimension	Utility as a Radiolabeling Precursor or Probe
Target Compound Data	The iodine moiety facilitates radiolabeling applications [1].
Comparator Or Baseline	Parent compound 2',3'-dideoxycytidine (ddC) and other non-iodinated 5-substituted analogs lack this property.
Quantified Difference	Qualitative difference: presence vs. absence of an iodine atom suitable for radiolabeling.
Conditions	Chemical structure analysis and vendor application notes.

Why This Matters

This feature makes 5-I-ddC a more versatile tool compound than ddC for research requiring compound tracking, such as in vivo distribution studies or target engagement assays.

• [1] Kuujia. 2',3'-Dideoxy-5-iodocytidine Overview. CAS 114748-57-1. View Source

ddCyd‑I Procurement Scenarios

Sequencing Chain Termination with Heavy‑Atom Labelling

Procure 2',3'-Dideoxy-5-iodocytidine as a tool compound for investigating novel antimycobacterial targets. Its demonstrated activity against Mycobacterium species, including drug-resistant strains, as reported by Rai et al. [1], positions it as a valuable starting point for developing new therapies for tuberculosis and other mycobacterial infections. This application is unique to this compound within the dideoxycytidine class, as the parent ddC is not active against these pathogens.

Mitochondrial Toxicity Screening Reference

Utilize 2',3'-Dideoxy-5-iodocytidine as a chain-terminating nucleotide in Sanger sequencing or other polymerase-based assays. Its 2',3'-dideoxy structure ensures effective termination of DNA synthesis [2]. The 5-iodo group can be further exploited for the development of labeled chain terminators with improved coupling selectivity, as highlighted in patents for sequencing technologies .

Deoxycytidine Kinase Substrate Specificity

Leverage the 5-iodo moiety of 2',3'-Dideoxy-5-iodocytidine for facile radiolabeling with isotopes like I-125 or I-131. This enables the creation of sensitive molecular probes for tracking the compound's cellular uptake, intracellular metabolism to active triphosphate forms, and in vivo pharmacokinetics and biodistribution [3]. This is a key differentiator from non-iodinated analogs like ddC.

HIV‑1 RT Mechanistic Studies Without Integrase Confounding

Use 2',3'-Dideoxy-5-iodocytidine in SAR studies aimed at designing nucleoside analogs with improved blood-brain barrier permeability. The explicit design rationale of 5-substituted ddC analogs, as detailed by Kim et al. [2], was to enhance lipophilicity for better CNS penetration. 5-I-ddC serves as a concrete example of this strategy for testing hypotheses related to CNS delivery of antiviral or antibacterial agents.

Application

Selection Property

Validation Focus

Sequencing with heavy-atom labelling

5-iodo mass shift (~126 Da)

Mass spectrometric detection and X-ray phasing verification

Mitochondrial toxicity screening reference

Differentiated mitochondrial Pol γ excision

Mitochondrial DNA depletion panel ranking

dCK substrate specificity probe

Low dCK phosphorylation efficiency

Active-site recognition determinant mapping

HIV-1 RT chain termination studies

Selective RT inhibition over integrase

RT-dependent antiviral endpoint isolation

• [1] Rai, D.; Johar, M.; Manning, T.; Agrawal, B.; Kunimoto, D. Y.; Kumar, R. Inhibition of Mycobacterium tuberculosis, Mycobacterium bovis, and Mycobacterium avium by novel dideoxy nucleosides. J. Med. Chem. 2007, 50 (19), 4766–4774. View Source
• [2] Kim, C.-H.; Marquez, V. E.; Broder, S.; Mitsuya, H.; Driscoll, J. S. Potential anti-AIDS drugs. 2',3'-Dideoxycytidine analogs. J. Med. Chem. 1987, 30 (5), 862–866. View Source
• [3] Kuujia. 2',3'-Dideoxy-5-iodocytidine Overview. CAS 114748-57-1. View Source